(4E)-1-[3-(diethylamino)propyl]-4-[hydroxy-(3-methyl-4-propan-2-yloxyphenyl)methylidene]-5-pyridin-3-ylpyrrolidine-2,3-dione

• IUPAC Name: (4E)-1-[3-(diethylamino)propyl]-4-[hydroxy-(3-methyl-4-propan-2-yloxyphenyl)methylidene]-5-pyridin-3-ylpyrrolidine-2,3-dione
• InChI: InChI=1S/C27H35N3O4/c1-6-29(7-2)14-9-15-30-24(21-10-8-13-28-17-21)23(26(32)27(30)33)25(31)20-11-12-22(19(5)16-20)34-18(3)4/h8,10-13,16-18,24,31H,6-7,9,14-15H2,1-5H3/b25-23+
• InChI Key: SMSHLBVXYVAORH-WJTDDFOZSA-N
• Canonical SMILES: CCN(CC)CCCN1C(C(=C(C2=CC(=C(C=C2)OC(C)C)C)O)C(=O)C1=O)C3=CN=CC=C3
• Isomeric SMILES: CCN(CC)CCCN1C(/C(=C(/C2=CC(=C(C=C2)OC(C)C)C)\O)/C(=O)C1=O)C3=CN=CC=C3
• Molecular Formula: C27H35N3O4
• Molecular Weight: 465.6 g/mol

Description

(4E)-1-[3-(diethylamino)propyl]-4-[hydroxy-(3-methyl-4-propan-2-yloxyphenyl)methylidene]-5-pyridin-3-ylpyrrolidine-2,3-dione is a useful research compound. Its molecular formula is C27H35N3O4 and its molecular weight is 465.594. The purity is usually 95%.
BenchChem offers high-quality (4E)-1-[3-(diethylamino)propyl]-4-[hydroxy-(3-methyl-4-propan-2-yloxyphenyl)methylidene]-5-pyridin-3-ylpyrrolidine-2,3-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4E)-1-[3-(diethylamino)propyl]-4-[hydroxy-(3-methyl-4-propan-2-yloxyphenyl)methylidene]-5-pyridin-3-ylpyrrolidine-2,3-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research in the area of organic synthesis often focuses on developing new methods to create complex molecules with specific properties. For example, the study by Angelov et al. (2023) discusses the synthesis of a pyrrolidine-dione derivative obtained unexpectedly in a multi-step process, demonstrating the intricacies of organic synthesis and the potential for discovering new molecules during the synthesis of targeted compounds (Angelov, Paraskeva Terziyska, & Georgiev, 2023). This research underlines the importance of synthesis in the exploration of new compounds with potential applications in various fields.

Biological Activities

The exploration of biological activities is crucial for understanding how synthetic compounds can be applied in medicine and agriculture. Zhu et al. (2010) synthesized a series of tetramic acid derivatives, which exhibited notable herbicidal and fungicidal activities, highlighting the potential agricultural applications of synthetic organic compounds (Zhu, Shi, Han, Wang, Qiang, & Yang, 2010). Furthermore, compounds synthesized from pyrrolidine-diones have been investigated for their anti-inflammatory activities, as demonstrated by Chien et al. (2008), who found that certain derivatives exert immunomodulatory effects, suggesting potential therapeutic applications in managing inflammatory conditions (Chien, Chen, Kuo, Tsai, Lin, & Kuo, 2008).

Materials Science and Chemistry

In materials science, the synthesis of novel compounds can lead to the development of new materials with unique properties. For instance, Ong et al. (2018) synthesized a series of heterocyclic pyridine-based liquid crystals, which showed promising mesomorphic properties for applications in liquid crystal displays and other electronic devices (Ong, Ha, Yeap, & Lin, 2018). This research indicates the potential of pyrrolidine derivatives in the development of new materials for technological applications.